Cas no 64137-38-8 (2-Furanacetic acid, 5-dodecyl-, methyl ester)
64137-38-8 structure
Product Name:2-Furanacetic acid, 5-dodecyl-, methyl ester
CAS No:64137-38-8
MF:C19H32O3
MW:308.455586433411
CID:424913
PubChem ID:14377109
Update Time:2025-04-19
2-Furanacetic acid, 5-dodecyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanacetic acid, 5-dodecyl-, methyl ester
- methyl 2-(5-dodecylfuran-2-yl)acetate
- DTXSID60559564
- 64137-38-8
- Methyl (5-dodecylfuran-2-yl)acetate
-
- Inchi: 1S/C19H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-17-14-15-18(22-17)16-19(20)21-2/h14-15H,3-13,16H2,1-2H3
- InChI Key: WGDQLWJWGBCADO-UHFFFAOYSA-N
- SMILES: O1C(CC(=O)OC)=CC=C1CCCCCCCCCCCC
Computed Properties
- Exact Mass: 308.23526
- Monoisotopic Mass: 308.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 14
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 39.44
2-Furanacetic acid, 5-dodecyl-, methyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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